Cas no 1339216-97-5 (N-(2-Methylquinolin-8-yl)guanidine)

N-(2-Methylquinolin-8-yl)guanidine is a quinoline-derived guanidine compound with potential applications in organic synthesis and pharmaceutical research. Its structure features a guanidine group attached to the 8-position of a 2-methylquinoline scaffold, offering a versatile intermediate for the development of bioactive molecules. The compound’s rigid aromatic framework and nucleophilic guanidine moiety make it suitable for constructing heterocyclic systems or coordinating with metal ions. Its stability under standard conditions and compatibility with further functionalization enhance its utility in medicinal chemistry, particularly in designing enzyme inhibitors or receptor ligands. The product is typically supplied as a high-purity solid, ensuring reproducibility in research applications.
N-(2-Methylquinolin-8-yl)guanidine structure
1339216-97-5 structure
Product Name:N-(2-Methylquinolin-8-yl)guanidine
CAS No:1339216-97-5
MF:C11H12N4
MW:200.2397813797
MDL:MFCD17259604
CID:5159036
PubChem ID:62954139
Update Time:2026-03-04

N-(2-Methylquinolin-8-yl)guanidine Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylquinolin-8-yl)guanidine
    • 1-(2-Methylquinolin-8-yl)guanidine
    • N-(2-Methylquinolin-8-yl)guanidine
    • MDL: MFCD17259604
    • Inchi: 1S/C11H12N4/c1-7-5-6-8-3-2-4-9(10(8)14-7)15-11(12)13/h2-6H,1H3,(H4,12,13,15)
    • InChI Key: XRMHVGZXXCTUAV-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC=C2C=CC=C(C=12)/N=C(\N)/N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 361.8±34.0 °C at 760 mmHg
  • Flash Point: 172.6±25.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Methylquinolin-8-yl)guanidine Security Information

N-(2-Methylquinolin-8-yl)guanidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM391777-500mg
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%+
500mg
$*** 2023-03-28
Chemenu
CM391777-1g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%+
1g
$*** 2023-03-28
Chemenu
CM391777-5g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%+
5g
$*** 2023-03-28
Chemenu
CM391777-10g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%+
10g
$*** 2023-03-28
Enamine
EN300-225338-0.05g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
0.05g
$624.0 2024-06-20
Enamine
EN300-225338-0.1g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
0.1g
$653.0 2024-06-20
Enamine
EN300-225338-0.25g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
0.25g
$683.0 2024-06-20
Enamine
EN300-225338-0.5g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
0.5g
$713.0 2024-06-20
Enamine
EN300-225338-1.0g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
1.0g
$743.0 2024-06-20
Enamine
EN300-225338-2.5g
N-(2-methylquinolin-8-yl)guanidine
1339216-97-5 95%
2.5g
$1454.0 2024-06-20

Additional information on N-(2-Methylquinolin-8-yl)guanidine

Comprehensive Analysis of N-(2-Methylquinolin-8-yl)guanidine (CAS No. 1339216-97-5): Properties, Applications, and Research Insights

N-(2-Methylquinolin-8-yl)guanidine (CAS No. 1339216-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This guanidine derivative is characterized by a quinoline backbone substituted with a methyl group at the 2-position and a guanidine moiety at the 8-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's molecular formula, C11H12N4, and precise molecular weight (200.24 g/mol) contribute to its high solubility in polar organic solvents, a property critical for its utility in medicinal chemistry. Recent studies highlight its potential as a scaffold for developing antiviral agents and kinase inhibitors, aligning with current trends in combating emerging infectious diseases and cancer therapeutics. Its structural analogs have shown promise in preclinical trials, driving demand for custom synthesis services among biotech firms.

In the context of green chemistry, N-(2-Methylquinolin-8-yl)guanidine has been investigated for its compatibility with sustainable synthesis protocols. Innovations such as microwave-assisted reactions and catalyst-free methodologies have reduced its production footprint, addressing the growing emphasis on eco-friendly manufacturing in the chemical industry. Analytical techniques like HPLC purification and LC-MS characterization ensure high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

The compound's mechanism of action often involves hydrogen bonding interactions with biological targets, a feature that has spurred computational studies using molecular docking simulations. These investigations reveal its affinity for ATP-binding sites in kinases, positioning it as a candidate for precision medicine applications. Patent literature indicates its incorporation in combination therapies for inflammatory disorders, reflecting the pharmaceutical industry's shift toward multi-target approaches.

From a commercial perspective, CAS 1339216-97-5 is available through specialty chemical suppliers with GMP certification, catering to the needs of contract research organizations (CROs). Storage recommendations typically emphasize protection from light at -20°C to maintain stability, a detail crucial for long-term research projects. Market analysts note rising procurement inquiries from Asia-Pacific regions, coinciding with increased investment in small molecule drug development.

Emerging applications in fluorescence probes have expanded the compound's relevance beyond therapeutics. Its quinoline core enables chelation-enhanced fluorescence, useful in detecting metal ions in biological systems—a hot topic in diagnostic imaging research. This dual functionality as both a therapeutic agent and diagnostic tool exemplifies the convergence of theranostics, a field gaining traction in personalized healthcare.

Quality control protocols for N-(2-Methylquinolin-8-yl)guanidine typically involve NMR spectroscopy (particularly 1H and 13C) to verify structural integrity, alongside residual solvent analysis to meet ICH guidelines. These rigorous standards address the pharmaceutical industry's focus on impurity profiling, especially for compounds entering clinical trial pipelines. Recent method developments employing UHPLC-MS/MS have improved detection sensitivity for trace impurities.

In material science, derivatives of this compound demonstrate potential in organic electronics due to their electron-rich aromatic systems. Research papers describe its incorporation into conductive polymers for flexible electronics—an area experiencing explosive growth with the Internet of Things (IoT) revolution. Such interdisciplinary applications underscore the compound's versatility beyond traditional pharmacophore roles.

The synthesis of CAS 1339216-97-5 often involves Buchwald-Hartwig coupling or nucleophilic aromatic substitution strategies, with recent optimizations focusing on atom economy improvements. Process chemists have reported yield enhancements (>75%) through microwave irradiation techniques, reducing reaction times from hours to minutes—a breakthrough aligning with industrial demands for time-efficient synthesis.

As regulatory landscapes evolve, REACH compliance documentation for this compound has become more comprehensive, reflecting heightened scrutiny of chemical safety assessments. Safety Data Sheets (SDS) emphasize standard laboratory precautions, though its classification lacks significant toxicity alerts in current databases—a factor facilitating its adoption in academic and industrial settings alike.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.